VL-422

• Molecular Formula: C62H117NO11
• Molecular Weight: 1052.6 g/mol
• InChI: InChI=1S/C62H117NO11/c1-7-13-17-21-25-33-42-56(43-34-26-22-18-14-8-2)73-60(66)48-39-31-29-37-46-58(64)70-52-55(54-72-62(68)69-51-41-50-63(11-5)12-6)53-71-59(65)47-38-30-32-40-49-61(67)74-57(44-35-27-23-19-15-9-3)45-36-28-24-20-16-10-4/h55-57H,7-54H2,1-6H3
• InChIKey: LUQLMJLIEUBIFP-UHFFFAOYSA-N

VL-422 Ionizable Cationic Lipid for LNP-Based Nucleic Acid Delivery & Gene Editing Research

VL-422 (CAS 2765519-47-7) is an ionizable cationic lipid (ICL) with the molecular formula C62H117NO11 and a molecular weight of 1052.59 g/mol, characterized as a colorless to light yellow liquid soluble in chloroform . As an ICL, it is designed for the formulation of lipid nanoparticles (LNPs) for the delivery of nucleic acids, including mRNA, siRNA, and CRISPR-Cas9 components for gene editing . VL-422 is supplied for research use with a typical purity of >95%, enabling its application in advanced drug delivery system development .

Workflow

Intracellular nucleic acid delivery via LNP encapsulation for mRNA and CRISPR-Cas9 components

Selection Context

Characterized across primary T cell transfection, ex vivo readouts, and in vivo PD/TK endpoints

Procurement Fit

Enables multi-cargo delivery to hard-to-transfect primary cells without viral or electroporation stress

Why VL-422 Cannot Be Arbitrarily Substituted with Other Ionizable Cationic Lipids

While all ionizable cationic lipids (ICLs) serve the same fundamental function of condensing nucleic acids and facilitating endosomal escape, their chemical structure dictates vastly different in vitro and in vivo performance profiles, preventing generic substitution [1]. A study directly comparing three clinically-approved ICLs (DLin-MC3-DMA, ALC-0315, SM-102) demonstrated that although they form LNPs with similar physicochemical properties, they exhibit divergent outcomes in terms of cellular uptake, protein expression, and in vivo vaccine efficacy, underscoring that in vitro data does not adequately predict in vivo behavior . Therefore, the specific quantitative performance of VL-422, as outlined below, particularly in challenging cell types like primary human T-cells, is a direct function of its unique molecular architecture and cannot be assumed for other lipids in its class.

In Vitro/In Vivo Gap In vitro mRNA transfection data may not predict in vivo LNP performance; substitution with generic lipids risks reduced functional outcomes.

Primary Cell Access Not all ionizable lipids support high-efficiency delivery to primary T cells; substitution may compromise multi-cargo transfection in these models.

Endpoint Context Functional knockout/knock-in efficiencies may shift when replacing VL-422 with lipids not validated for the specific editing machinery.

• [1] Escalona-Rayo, O., Zeng, Y., Knol, R. A., Kock, T. J. F., Aschmann, D., Slütter, B., & Kros, A. (2023). In vitro and in vivo evaluation of clinically-approved ionizable cationic lipids shows divergent results between mRNA transfection and vaccine efficacy. *Biomedicine & Pharmacotherapy*, *165*, 115065. https://doi.org/10.1016/j.biopha.2023.115065 View Source

Quantitative Performance Evidence for VL-422 in LNP-Mediated Delivery

High-Efficiency GFP mRNA Delivery to Primary Human T-Cells Using VL-422 LNPs

VL-422-based LNPs demonstrate high-efficiency delivery of GFP mRNA to primary human T-cells, a notoriously difficult-to-transfect cell type. At a low mRNA concentration of 0.6 μg/mL, VL-422 LNPs achieved 92% GFP delivery efficiency, as confirmed by flow cytometry 48 hours post-transfection . This performance level is a key differentiator for applications in ex vivo T-cell engineering and immunotherapy research.

Primary T Cell Transfection

Reported

92% GFP+ cells
at 0.6 μg/mL mRNA

Supports low-dose, high-efficiency delivery workflows for cost-sensitive primary T cell engineering.

Context: Primary human T cells, 48h post-transfection flow cytometry.

Evidence Dimension	GFP mRNA delivery efficiency in primary human T-cells
Target Compound Data	92% GFP-positive cells
Comparator Or Baseline	Class-level inference: Most ICLs (e.g., DLin-MC3-DMA) show high efficiency in immortalized cell lines but significantly lower (often <50%) in primary T-cells without additional optimization.
Quantified Difference	Not applicable (class-level inference)
Conditions	VL-422 LNP formulation; 0.6 μg/mL mRNA; Primary human T-cells; Flow cytometry analysis at 48h post-transfection

Why This Matters

This high efficiency in primary T-cells at a low mRNA dose demonstrates VL-422's potential for cost-effective and potent ex vivo engineering of cell therapies.

Effective CRISPR-Cas9 Gene Knockout in Primary Human T-Cells Mediated by VL-422 LNPs

VL-422 LNPs are effective for the co-delivery of CRISPR-Cas9 mRNA and single-guide RNA (sgRNA) for gene knockout applications. When used to deliver Cas9 mRNA and sgRNA targeting the PDCD1 gene (total RNA concentration: 1 μg/mL) into primary human T-cells, VL-422 LNPs achieved 85% Cas9 mRNA delivery efficiency and induced 70% target gene (PDCD1) knockout . This demonstrates its utility in generating genetically modified T-cells for functional studies and therapeutic development.

CRISPR Knockout Efficiency

Reported

70% PDCD1 knockout
1 μg/mL total RNA

Enables non-viral gene editing with on-target editing comparable to electroporation without associated viability loss.

Context: Cas9 mRNA + sgRNA co-formulation, primary human T cells.

Evidence Dimension	CRISPR-Cas9-mediated gene knockout efficiency in primary human T-cells
Target Compound Data	85% Cas9 mRNA delivery efficiency; 70% PDCD1 gene knockout
Comparator Or Baseline	Class-level inference: Co-delivery of Cas9 mRNA and sgRNA in a single LNP is more complex than mRNA alone, and reported knockout efficiencies for other ICLs in primary T-cells are highly variable, often in the 20-60% range.
Quantified Difference	Not applicable (class-level inference)
Conditions	VL-422 LNP formulation; 1 μg/mL total RNA (Cas9 mRNA + sgRNA targeting PDCD1); Primary human T-cells

Why This Matters

Demonstrates VL-422's capability for efficient CRISPR-Cas9 co-delivery, enabling robust gene knockout in primary T-cells for immunology and oncology research.

In Vivo Generation of CAR-T Cells in Mice Using VL-422 LNPs

VL-422 LNPs facilitate the in vivo generation of chimeric antigen receptor (CAR) T-cells. In a C57BL/6 mouse model, a single intravenous injection of VL-422 LNPs encapsulating anti-CD19 CAR mRNA (dose: 0.5 mg/kg) resulted in robust CAR expression in >40% of splenic T-cells 7 days post-injection . Furthermore, these in vivo-generated CAR-T cells exhibited specific cytotoxicity against CD19+ tumor cells ex vivo . This represents a significant advancement over traditional ex vivo CAR-T manufacturing processes.

In Vivo CAR-T Generation

Cross-study comparable

>40% CAR+ splenic T cells vs ex vivo manufacturing weeks/cost

Supports rapid in vivo CAR-T proof-of-concept studies, bypassing ex vivo logistics.

Context: Single i.v. dose 0.5 mg/kg in C57BL/6 mice, assessed day 7.

Evidence Dimension	In vivo T-cell transfection efficiency for CAR expression in mouse spleen
Target Compound Data	>40% CAR-positive splenic T-cells
Comparator Or Baseline	Class-level inference: In vivo lymphocyte transfection with systemically administered LNPs is a high bar. While other ICLs are used for vaccine applications targeting professional APCs, achieving significant CAR expression in T-cells in vivo is a more challenging and less frequently reported achievement.
Quantified Difference	Not applicable (class-level inference)
Conditions	C57BL/6 mice; Intravenous injection; 0.5 mg/kg anti-CD19 CAR mRNA; Analysis 7 days post-injection

Why This Matters

This in vivo CAR-T generation data highlights VL-422's potential to simplify cell therapy workflows and reduce costs by eliminating the need for complex ex vivo T-cell isolation, activation, and expansion.

Favorable In Vivo Pharmacokinetic and Tolerability Profile of VL-422 LNPs

VL-422 LNPs exhibit a favorable pharmacokinetic and safety profile in vivo. Following intravenous administration in mice (0.5 mg/kg mRNA dose), >90% of VL-422 was cleared from plasma within 2 hours, with primary accumulation in the liver (60% ID/g) and spleen (25% ID/g) at 1 hour post-injection . Tolerability was excellent, with no mortality or body weight loss observed. A transient, 1.5-fold elevation in serum ALT relative to control was noted but resolved within 72 hours, and no histopathological changes were observed in liver or spleen tissues . This profile is critical for the development of repeat-dose therapeutic regimens.

Hepatic Safety Signal

Cross-study comparable

1.5-fold transient ALT vs 2-5× fold with early-gen lipids

Provides a manageable safety-related endpoint baseline for in vivo experimental planning.

Context: Effective dose 0.5 mg/kg, resolved by 72h, no histopathology.

Evidence Dimension	In vivo tolerability and biodistribution
Target Compound Data	No mortality or body weight loss; Transient 1.5-fold ALT increase resolving in 72h; 60% ID/g in liver, 25% ID/g in spleen at 1h
Comparator Or Baseline	Class-level inference: The degree of liver accumulation and transient ALT elevation is comparable to or better than other ICLs at similar doses. The rapid plasma clearance and absence of histopathology are favorable indicators for a therapeutic index.
Quantified Difference	Not applicable (class-level inference)
Conditions	C57BL/6 mice; Intravenous injection; 0.5 mg/kg mRNA dose

Why This Matters

The combination of rapid plasma clearance, manageable transient liver enzyme elevation, and lack of histopathology supports VL-422's suitability for in vivo applications requiring repeated administration.

Key Research and Preclinical Application Scenarios for VL-422

Ex Vivo Engineering of Primary T-Cells for Adoptive Cell Therapy Research

Given the high mRNA delivery (92%) and CRISPR-Cas9 gene knockout efficiency (70%) demonstrated in primary human T-cells , VL-422 is an optimal choice for researchers developing novel CAR-T or TCR-T cell therapies. The ability to efficiently deliver genetic payloads without viral vectors reduces complexity and potential safety concerns, streamlining the creation of gene-edited T-cell products for functional characterization in vitro and in preclinical animal models.

In Vivo mRNA Therapeutics and Gene Editing in Preclinical Models

The robust in vivo performance of VL-422 LNPs, evidenced by >40% in vivo CAR-T cell generation in mice and a favorable tolerability profile , makes it a powerful tool for proof-of-concept studies. This scenario includes the in vivo delivery of therapeutic proteins, secreted antibodies, or CRISPR-Cas9 components for targeting hepatocytes or immune cells. The demonstrated biodistribution to the liver and spleen is particularly relevant for metabolic and immunological disease models.

Development of Next-Generation mRNA Vaccines Targeting Cellular Immunity

While VL-422's data is centered on T-cell engineering, the demonstrated efficacy in transfecting primary T-cells and inducing a functional, cytotoxic response (in vivo CAR-T generation) suggests its potential in vaccine research. Unlike many ICLs that primarily target antigen-presenting cells for humoral immunity, VL-422's capacity to directly transfect T-cells could be leveraged to develop novel vaccines aimed at eliciting strong cellular (T-cell mediated) immune responses against cancer or chronic viral infections.

Comparative Lipid Nanoparticle Formulation and Discovery Research

Due to its distinct chemical structure and unique quantitative performance profile in difficult-to-transfect primary T-cells , VL-422 serves as a critical comparator and benchmark in lipid library screening and structure-activity relationship (SAR) studies. Researchers can use VL-422 to validate their own novel ICLs and better understand how subtle chemical modifications impact LNP tropism, potency, and safety, accelerating the rational design of next-generation delivery vehicles.

Application

Selection Property

Validation Focus

Primary T cell CRISPR knockout studies

Non-viral knockout delivery context

PDCD1 knockout efficiency and cell viability

In vivo CAR-T research models

In vivo T cell programming capacity

Splenic CAR+ frequency and model response context

Standardized LNP formulation for mRNA delivery and toxicology

Pre-characterized PK and tolerability baseline

Plasma clearance and hepatic ALT endpoint monitoring